![molecular formula C7H7NO3S B154734 3-Formylbenzenesulfonamide CAS No. 1778-37-6](/img/structure/B154734.png)
3-Formylbenzenesulfonamide
Overview
Description
3-Formylbenzenesulfonamide (3-FBS) is an organic compound with a wide range of uses in scientific research and industrial applications. It is a white crystalline solid with a melting point of 123°C and a molecular formula of C7H7NO3S. 3-FBS is a versatile compound used in the synthesis of various pharmaceuticals, dyes, and other organic compounds. It is also used as a reagent in numerous biochemical and physiological experiments.
Scientific Research Applications
Chemical Structure and Reactivity
- The reaction of 2-formylbenzenesulfonyl chloride with primary amines results in either sulfonamido Schiff bases or corresponding 2-formylbenzenesulfonamides, indicating the reactive nature of these compounds in different concentrations of amines. This demonstrates the versatility of 3-formylbenzenesulfonamide derivatives in chemical synthesis (Rajeev et al., 1994).
Synthesis Methods
- A synthetic route for 3-formylbenzenesulfonyl chloride derivatives has been developed from corresponding benzaldehydes. This method involves the conversion of aldehyde bisulfite adducts to target compounds, which is significant for the efficient synthesis of this compound related compounds (Bao et al., 2017).
Molecular Interactions
- Studies on 2,3-Dihydro-3-hydroxybenzisothiazole 1,1-dioxides, related to 3-formylbenzenesulfonamides, reveal interesting intermolecular associations. This includes the formation of novel hydrogen-bonded dimers, providing insights into the structural behavior of these compounds in different states (Rajeev et al., 1998).
Antitumor Potential
- Certain compounds from sulfonamide-focused libraries, including derivatives of benzenesulfonamide, have shown promise as potent cell cycle inhibitors in antitumor screens. This includes the advancement of these compounds into clinical trials, highlighting the therapeutic potential of this compound derivatives in cancer treatment (Owa et al., 2002).
Antibacterial and Lipoxygenase Inhibition
- New sulfonamides bearing 1,4-benzodioxin ring, closely related to 3-formylbenzenesulfonamides, have shown notable antibacterial potential and lipoxygenase inhibition, suggesting their use as therapeutic agents for inflammatory ailments (Abbasi et al., 2017).
Mechanism of Action
Target of Action
3-Formylbenzenesulfonamide is a sulfonamide compound . Sulfonamides are known to exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . These enzymes play crucial roles in various biochemical processes in the body. For instance, carbonic anhydrase is involved in maintaining acid-base balance in the body, while dihydropteroate synthetase is essential for the synthesis of folic acid in bacteria .
Mode of Action
Sulfonamides, including this compound, act as competitive inhibitors of the bacterial enzyme dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid. The inhibited reaction is normally necessary in these organisms for the synthesis of folic acid .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the folic acid synthesis pathway in bacteria . By inhibiting the enzyme dihydropteroate synthetase, this compound prevents the synthesis of folic acid, a crucial component for bacterial growth and reproduction .
Pharmacokinetics
Sulfonamides in general are known to be readily absorbed orally . They are widely distributed throughout all tissues, achieving high levels in pleural, peritoneal, synovial, and ocular fluids
Result of Action
The inhibition of folic acid synthesis by this compound leads to a halt in bacterial growth and reproduction, thereby exhibiting its antibacterial effects . This can help in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-Formylbenzenesulfonamide are not well-studied. Sulfonamides are known to interact with various enzymes and proteins. They are often used as inhibitors in biochemical reactions, particularly those involving carbonic anhydrase .
Molecular Mechanism
Sulfonamides are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
Sulfonamides are known to interact with various enzymes and cofactors, and can influence metabolic flux or metabolite levels .
Properties
IUPAC Name |
3-formylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3S/c8-12(10,11)7-3-1-2-6(4-7)5-9/h1-5H,(H2,8,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMWFGTCTSJNEDX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)N)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20594072 | |
Record name | 3-Formylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20594072 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1778-37-6 | |
Record name | 3-Formylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20594072 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-formylbenzene-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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